Cas no 2248410-45-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylquinoline-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylquinoline-4-carboxylate
• CAS No: 2248410-45-7
• MF: C₁₉H₁₂N₂O₄
• MW: 332.309584617615
• CID: 6612937
• PubChem ID: 165726784
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6517430
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylquinoline-4-carboxylate
• 2248410-45-7

• Inchi： 1S/C19H12N2O4/c1-11-10-15(12-6-4-5-9-16(12)20-11)19(24)25-21-17(22)13-7-2-3-8-14(13)18(21)23/h2-10H,1H3
• InChI Key： MSDPNNPLWFWJFW-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C)N=C2C=CC=CC=12)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 332.07970687g/mol
• Monoisotopic Mass: 332.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylquinoline-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylquinoline-4-carboxylate (CAS No. 2248410-45-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylquinoline-4-carboxylate (CAS No. 2248410-45-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindole derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylquinoline-4-carboxylate is characterized by a fused ring system comprising an isoindole moiety and a quinoline carboxylate group. The presence of these functional groups imparts specific physicochemical properties to the molecule, making it an interesting candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylquinoline-4-carboxylate in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action appears to involve the modulation of signaling pathways associated with inflammation, such as the NF-kB pathway.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylquinoline-4-carboxylate has shown promise in antiviral research. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The anticancer potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylquinoline-4-carboxylate has also been explored. Preliminary in vitro studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer effects is thought to involve the induction of apoptosis and cell cycle arrest.

To further elucidate the biological activities and mechanisms of action of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylquinoline-4-carboxylate, ongoing research is focusing on its pharmacokinetic properties and in vivo efficacy. Preclinical studies are being conducted to evaluate its safety profile and therapeutic potential in animal models of disease. These studies are crucial for determining the suitability of this compound for clinical development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylquinoline-4-carboxylate (CAS No. 2248410-45-7) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and potential therapeutic applications. Continued research efforts will likely uncover additional insights into its mechanisms of action and pave the way for its development as a novel therapeutic agent.